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Introduction
GW280264X is a potent, cell-permeable, dual inhibitor of the metalloproteinases ADAM10 (A

Disintegrin and Metalloproteinase 10) and ADAM17 (also known as Tumor Necrosis Factor-α

Converting Enzyme or TACE).[1][2] Its ability to specifically target these key "sheddases" has

established it as an invaluable research tool for elucidating the physiological and pathological

roles of ADAM10 and ADAM17 in a wide array of biological processes. This technical guide

provides an in-depth overview of GW280264X, including its mechanism of action, quantitative

data on its inhibitory activity, detailed experimental protocols, and visualization of the signaling

pathways it modulates.

Mechanism of Action
GW280264X functions as a competitive inhibitor of ADAM10 and ADAM17, binding to the

active site of these zinc-dependent proteases and preventing the cleavage of their respective

substrates.[2][3] ADAMs are a family of transmembrane and secreted proteins that play crucial

roles in ectodomain shedding, a process by which the extracellular portion of membrane-bound

proteins is cleaved and released from the cell surface. This shedding event can activate or

inactivate signaling pathways, release soluble mediators, and modulate cell-cell and cell-matrix

interactions. By inhibiting ADAM10 and ADAM17, GW280264X allows researchers to

investigate the consequences of blocking these shedding events and to dissect the specific

contributions of these proteases to various cellular functions.
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Quantitative Data
The inhibitory potency of GW280264X against its primary targets has been well-characterized.

The following table summarizes the key quantitative data for this inhibitor.

Target Parameter Value Reference

ADAM17 (TACE) IC50 8.0 nM [1][2]

ADAM10 IC50 11.5 nM [1][2]

Signaling Pathways
ADAM10 and ADAM17 are key regulators of multiple signaling pathways critical in

development, immunity, and disease. GW280264X, by inhibiting these proteases, can

significantly impact these pathways.
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ADAM17 (TACE) Signaling Pathway Inhibition by GW280264X.
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ADAM10-Mediated Notch Signaling Pathway Inhibition by GW280264X.

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing GW280264X.

In Vitro Metalloproteinase Inhibition Assay
This protocol outlines a general procedure for determining the inhibitory activity of GW280264X
against recombinant ADAM10 and ADAM17.
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Start

Prepare Reagents:
- Recombinant ADAM10/ADAM17
- Fluorogenic Peptide Substrate

- Assay Buffer
- GW280264X Dilutions

Plate Setup (96-well):
- Add Assay Buffer

- Add GW280264X or Vehicle (DMSO)
- Add Recombinant Enzyme

Pre-incubate at 37°C for 15 minutes

Initiate Reaction:
Add Fluorogenic Substrate

Measure Fluorescence Kinetically
(e.g., every 5 minutes for 1 hour)

at appropriate Ex/Em wavelengths

Data Analysis:
- Calculate initial reaction velocities

- Plot velocity vs. inhibitor concentration
- Determine IC50 value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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